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Compound of Interest

Carboxymethyl(trimethyl)azanium;
Compound Name:
hydrate

Cat. No.: B1263344

For researchers, scientists, and professionals in drug development, ensuring a safe and
compliant laboratory environment is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of Carboxymethyl(trimethyl)azanium;hydrate, also
commonly known as Betaine anhydrous or Betaine monohydrate. Adherence to these
guidelines will help mitigate risks and ensure compliance with regulatory standards.

Chemical and Physical Properties

Understanding the properties of a substance is the first step toward safe handling and disposal.
Below is a summary of the key physical and chemical characteristics of
Carboxymethyl(trimethyl)azanium;hydrate.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1263344?utm_src=pdf-interest
https://www.benchchem.com/product/b1263344?utm_src=pdf-body
https://www.benchchem.com/product/b1263344?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Physical State Solid (crystals or granules)[1]
Color White[1]

Odor Slight, characteristic[1]
Molecular Weight 117.14 g/mole [1]

Melting Point 301°C (573.8°F)[1]

Solubility Easily soluble in cold water[1]

] N Stable under normal temperatures and
Chemical Stability 2]
pressures

Incompatible Materials Strong oxidizing agents, alkalis, moisture[1][2]

Disposal Procedures

While Carboxymethyl(trimethyl)azanium;hydrate is not generally classified as a hazardous
waste, it is crucial to follow systematic procedures for its disposal to prevent environmental
contamination and ensure workplace safety.[3][4][5] Chemical waste generators are
responsible for determining if a discarded chemical should be classified as hazardous waste
and must adhere to local, regional, and national regulations.[3][4][5]

Waste from Residues/Unused Product: Unused or waste product should be disposed of by a
licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.
[6] It is imperative not to contaminate water, foodstuffs, feed, or seed by storage or disposal,

and the chemical should not be discharged into sewer systems.[6]

Contaminated Packaging: Empty containers should be thoroughly emptied of their contents.[7]
[8] They can then be triple-rinsed (or the equivalent) and offered for recycling or reconditioning.
[6] Alternatively, the packaging can be punctured to render it unusable for other purposes and
then disposed of in a sanitary landfill.[6]

Spill Management
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In the event of a spill, immediate and appropriate action is necessary to contain and clean the
affected area.

Small Spills: For minor spills, use appropriate tools to carefully place the spilled solid material
into a suitable waste disposal container.[1] The contaminated surface should then be cleaned
by spreading water and disposed of according to local and regional authority requirements.[1]

Large Spills: For larger spills, use a shovel to transfer the material into a convenient waste
disposal container.[1] Finish the cleaning process by spreading water on the contaminated
surface, allowing it to be evacuated through the sanitary system.[1]

During any spill cleanup, it is essential to wear appropriate personal protective equipment
(PPE), including gloves, and to ensure adequate ventilation.[2][6] Avoid generating dust during
the cleanup process.[2]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of
Carboxymethyl(trimethyl)azanium;hydrate.
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Preparation
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Don Appropriate PPE
(Gloves, Safety Goggles)

Containmen{ & Collection

Collect Solid Waste
(Sweep or Shovel)

Clean Area with Water

Place in Labeled, Sealed Container

Final Disposal
\4

Consult Local, Regional & National Regulations

Transfer to Licensed Waste Disposal Facility Or: Controlled Incineration

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Carboxymethyl(trimethyl)azanium;hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
Carboxymethyl(trimethyl)azanium;hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1263344#carboxymethyl-trimethyl-azanium-hydrate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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